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Compound of Interest

Compound Name:
1-Cyclopropylmethyl-4-

nitrosopiperazine

Cat. No.: B16348616

Get Quote

For immediate reference, treat 1-Cyclopropylmethyl-4-nitrosopiperazine as a potentially

hazardous substance. Proper personal protective equipment (PPE) should be worn at all times

when handling this compound. Disposal must be conducted through a licensed chemical waste

disposal facility.

This guide provides essential safety and logistical information for the proper disposal of 1-
Cyclopropylmethyl-4-nitrosopiperazine, a compound often used as a reference standard in

pharmaceutical research and development.[1][2] Due to the presence of a nitrosamine group,

this compound should be handled with caution as a potential carcinogen, analogous to other

nitrosopiperazine derivatives.

Key Safety and Handling Precautions
While a specific Material Safety Data Sheet (MSDS) with a CAS number for 1-
Cyclopropylmethyl-4-nitrosopiperazine is not consistently available, the safety protocols for

structurally similar compounds, such as 1-methyl-4-nitrosopiperazine, should be adopted.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, chemical-resistant gloves (e.g., nitrile), a lab coat, and respiratory protection if there
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is a risk of aerosol formation.[1][2]

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure.[2][3]

Spill Management: In the event of a spill, absorb the material with an inert substance and

collect it into a sealed container for disposal. The spill area should then be decontaminated.

For small spills, washing with plenty of water may be appropriate, provided it aligns with local

regulations for aqueous waste disposal.[1][3]

Storage: Store 1-Cyclopropylmethyl-4-nitrosopiperazine in a cool, dry, and well-ventilated

area, away from incompatible materials. Recommended storage is often refrigerated at 2-

8°C.[4][5]

Disposal Protocol
The recommended method for the disposal of 1-Cyclopropylmethyl-4-nitrosopiperazine is

through a licensed chemical destruction plant or by controlled incineration with flue gas

scrubbing.[3] Do not discharge this chemical into sewer systems or contaminate water,

foodstuffs, or animal feed.[3]

Step-by-Step Disposal Procedure:

Container Labeling: Ensure the waste container is clearly and accurately labeled with the

chemical name, "1-Cyclopropylmethyl-4-nitrosopiperazine," and appropriate hazard

warnings (e.g., "Caution: Suspected Carcinogen").

Packaging:

For residual amounts of the solid compound, ensure it is in a securely sealed primary

container.

Place the primary container into a larger, durable, and leak-proof secondary container.

Add absorbent, non-reactive packing material (e.g., vermiculite) around the primary

container to prevent breakage and absorb any potential leaks.
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Contaminated Materials: Any materials contaminated with 1-Cyclopropylmethyl-4-
nitrosopiperazine, such as gloves, weighing paper, or absorbent pads, should be collected

in a separate, clearly labeled, and sealed waste bag or container.

Waste Log: Record the amount of waste being disposed of in your laboratory's chemical

waste log.

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

or a licensed chemical waste disposal contractor to arrange for the collection and proper

disposal of the waste.

Decontamination of Glassware and Equipment
All glassware and equipment that have come into contact with 1-Cyclopropylmethyl-4-
nitrosopiperazine should be decontaminated. A triple rinse with an appropriate solvent (e.g.,

acetone or ethanol), followed by washing with soap and water, is a common practice. The rinse

solvent must be collected and disposed of as hazardous waste.

Quantitative Data Summary
Property Value Source

Molecular Formula C8H15N3O [1][4]

Molecular Weight 169.22 g/mol [5]

Appearance

Not consistently specified; may

be a colorless to yellow liquid

or solid.

Storage Temperature 2-8°C (Refrigerator) [4][5]

Purity (Example) 97.37% (by HPLC) [5]

Experimental Workflow and Disposal Pathway
The following diagrams illustrate the logical relationships in handling and the procedural

workflow for the disposal of 1-Cyclopropylmethyl-4-nitrosopiperazine.
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Caption: Logical relationships in the safe handling and disposal of 1-Cyclopropylmethyl-4-
nitrosopiperazine.
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Caption: Step-by-step workflow for the compliant disposal of 1-Cyclopropylmethyl-4-
nitrosopiperazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b16348616/docs?utm_src=pdf-body#safe-disposal-of-1-cyclopropylmethyl-4-nitrosopiperazine-a-procedural-guide
https://www.benchchem.com/product/b16348616/docs?utm_src=pdf-body#safe-disposal-of-1-cyclopropylmethyl-4-nitrosopiperazine-a-procedural-guide
https://www.benchchem.com/product/b16348616?utm_src=pdf-custom-synthesis#bc-rfq
https://kmpharma.in/download_msds/23053
https://aquigenbio.com/product/1-cyclopropylmethyl-4-nitrosopiperazine/
https://www.chemicalbook.com/msds/1-methyl-4-nitrosopiperazine.pdf
https://www.pharmaffiliates.com/en/1-cyclopropylmethyl-4-nitrosopiperazine-pa150701034.html
https://clearsynth.com/product/1-cyclopropylmethyl-4-nitrosopiperazine
https://www.benchchem.com/product/b16348616/docs#safe-disposal-of-1-cyclopropylmethyl-4-nitrosopiperazine-a-procedural-guide
https://www.benchchem.com/product/b16348616/docs#safe-disposal-of-1-cyclopropylmethyl-4-nitrosopiperazine-a-procedural-guide
https://www.benchchem.com/product/b16348616/docs#safe-disposal-of-1-cyclopropylmethyl-4-nitrosopiperazine-a-procedural-guide
https://www.benchchem.com/product/b16348616/docs#safe-disposal-of-1-cyclopropylmethyl-4-nitrosopiperazine-a-procedural-guide
https://www.benchchem.com/product/b16348616?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16348616?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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